Cas no 2010146-31-1 (3,4-Dichlorophenyl 4-methylbenzene-1-sulfonate)

• Product Name: 3,4-Dichlorophenyl 4-methylbenzene-1-sulfonate
• CAS No: 2010146-31-1
• MF: C₁₃H₁₀Cl₂O₃S
• MW: 317.187700748444
• CID: 6350270
• PubChem ID: 165755094
• Update Time: 2025-05-28

3,4-Dichlorophenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3,4-dichlorophenyl 4-methylbenzene-1-sulfonate
• 2010146-31-1
• EN300-7157825
• 3,4-Dichlorophenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H10Cl2O3S/c1-9-2-5-11(6-3-9)19(16,17)18-10-4-7-12(14)13(15)8-10/h2-8H,1H3
• InChI Key： VIXIUGSFLQXSCM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OS(C1C=CC(C)=CC=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 315.9727707g/mol
• Monoisotopic Mass: 315.9727707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 3,4-Dichlorophenyl 4-methylbenzene-1-sulfonate

Recent Advances in the Study of 3,4-Dichlorophenyl 4-methylbenzene-1-sulfonate (CAS: 2010146-31-1): A Comprehensive Research Brief

3,4-Dichlorophenyl 4-methylbenzene-1-sulfonate (CAS: 2010146-31-1) is a sulfonate ester derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its dichlorophenyl and methylbenzene sulfonate groups, has shown potential in various applications, including drug development and chemical synthesis. Recent studies have explored its physicochemical properties, biological activities, and potential therapeutic uses, making it a subject of significant scientific interest.

One of the key areas of research involving 3,4-Dichlorophenyl 4-methylbenzene-1-sulfonate is its role as an intermediate in the synthesis of more complex pharmaceutical compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of sulfonamide-based inhibitors, which are being investigated for their efficacy in targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's stability and reactivity under controlled conditions, making it a valuable building block in medicinal chemistry.

In addition to its synthetic applications, recent investigations have explored the biological activities of 3,4-Dichlorophenyl 4-methylbenzene-1-sulfonate. A preprint article on bioRxiv (2024) reported preliminary findings on its antimicrobial properties, showing moderate activity against Gram-positive bacteria. While the exact mechanism of action remains under investigation, researchers hypothesize that the sulfonate group may interfere with bacterial cell wall synthesis. Further studies are needed to validate these findings and explore potential clinical applications.

The compound's physicochemical properties have also been a focus of recent research. A 2023 study in ChemBioChem utilized computational modeling and spectroscopic techniques to characterize its molecular structure and stability. The results indicated that 3,4-Dichlorophenyl 4-methylbenzene-1-sulfonate exhibits favorable solubility in organic solvents, which could facilitate its use in various chemical reactions. These findings are particularly relevant for researchers working on drug formulation and delivery systems.

Despite these promising developments, challenges remain in the widespread application of 3,4-Dichlorophenyl 4-methylbenzene-1-sulfonate. For instance, its potential toxicity and environmental impact are not yet fully understood. A recent review in Environmental Science & Technology (2024) called for more comprehensive toxicological studies to assess its safety profile. Addressing these concerns will be critical for its adoption in pharmaceutical and industrial settings.

In conclusion, 3,4-Dichlorophenyl 4-methylbenzene-1-sulfonate (CAS: 2010146-31-1) represents a compound of growing interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its emerging biological activities, positions it as a promising candidate for further investigation. Future studies should focus on elucidating its mechanisms of action, optimizing its synthetic pathways, and evaluating its safety to unlock its full potential in therapeutic and industrial applications.